Cas no 500341-69-5 (Benzonitrile, 4-amino-2,5-diethoxy- (9CI))

• Product Name: Benzonitrile, 4-amino-2,5-diethoxy- (9CI)
• CAS No: 500341-69-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1023216
• PubChem ID: 268232
• Update Time: 2025-04-20

Benzonitrile, 4-amino-2,5-diethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2,5-diethoxy- (9CI)
• 500341-69-5
• DB-274683
• NSC108373
• NSC-108373
• BENZONITRILE, 4-AMINO-2,5-DIETHOXY-
• 4-amino-2,5-diethoxybenzonitrile
• SCHEMBL9862178

• Inchi： 1S/C11H14N2O2/c1-3-14-10-6-9(13)11(15-4-2)5-8(10)7-12/h5-6H,3-4,13H2,1-2H3
• InChI Key： PPJFZEGZGJURFF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C#N)C(=CC=1N)OCC

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.27000
• LogP: 2.51908